Cas no 2096333-69-4 (3-Isobutoxy-4-(trifluoromethyl)phenylboronic acid)

• Product Name: 3-Isobutoxy-4-(trifluoromethyl)phenylboronic acid
• CAS No: 2096333-69-4
• MF: C₁₁H₁₄BF₃O₃
• MW: 262.033274173737
• MDL: MFCD21609538
• CID: 4637945
• Update Time: 2025-05-25

3-Isobutoxy-4-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isobutoxy-4-(trifluoromethyl)phenylboronic acid
• Y2586
• (3-Isobutoxy-4-(trifluoromethyl)phenyl)boronic acid
• [3-(2-methylpropoxy)-4-(trifluoromethyl)phenyl]boronic acid

• MDL： MFCD21609538
• Inchi： 1S/C11H14BF3O3/c1-7(2)6-18-10-5-8(12(16)17)3-4-9(10)11(13,14)15/h3-5,7,16-17H,6H2,1-2H3
• InChI Key： JEYNJBYXUIEAPH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(B(O)O)=CC=1OCC(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 258
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Isobutoxy-4-(trifluoromethyl)phenylboronic acid

Introduction to 3-Isobutoxy-4-(trifluoromethyl)phenylboronic Acid (CAS No. 2096333-69-4)

3-Isobutoxy-4-(trifluoromethyl)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 2096333-69-4, features a boronic acid moiety attached to a phenyl ring substituted with both an isobutoxy group and a trifluoromethyl group. These structural elements contribute to its distinct reactivity and utility in various synthetic applications.

The isobutoxy group introduces steric hindrance and lipophilicity, which can influence the compound's solubility and interaction with biological targets, while the trifluoromethyl group enhances electronic properties and metabolic stability. These features make it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and development.

In recent years, boronic acids have become increasingly important in medicinal chemistry due to their role as key intermediates in Suzuki-Miyaura cross-coupling reactions. This transformation allows for the efficient construction of biaryl structures, which are prevalent in many pharmacologically active compounds. The presence of both the isobutoxy and trifluoromethyl substituents in 3-Isobutoxy-4-(trifluoromethyl)phenylboronic acid enhances its compatibility with these reactions, making it a preferred choice for synthetic chemists.

One of the most notable applications of this compound is in the development of novel therapeutic agents. The trifluoromethyl group, in particular, is known to improve the binding affinity and pharmacokinetic properties of drug candidates. For instance, studies have shown that trifluoromethyl-substituted compounds often exhibit enhanced metabolic stability and resistance to enzymatic degradation. This characteristic is particularly valuable in the design of long-acting drugs that require prolonged circulation in the bloodstream.

Furthermore, the isobutoxy group can influence the electronic distribution around the boronic acid moiety, affecting its reactivity in cross-coupling reactions. This balance between steric hindrance and electronic modulation makes 3-Isobutoxy-4-(trifluoromethyl)phenylboronic acid a versatile tool for synthetic chemists seeking to optimize reaction conditions and yields.

Recent research has also explored the use of this compound in materials science, particularly in the development of organic electronic materials. Boronic acids have been shown to participate in self-assembling processes, leading to the formation of ordered nanostructures. The unique combination of substituents in 3-Isobutoxy-4-(trifluoromethyl)phenylboronic acid makes it an excellent candidate for creating novel materials with tailored properties.

The pharmaceutical industry has been particularly interested in boronic acids due to their role as protease inhibitors. Proteases are enzymes that play critical roles in various biological pathways, and inhibiting their activity can lead to therapeutic benefits. Boronic acid-based inhibitors have shown promise in treating conditions such as cancer, inflammation, and infectious diseases. The structural features of 3-Isobutoxy-4-(trifluoromethyl)phenylboronic acid make it a potential precursor for designing next-generation protease inhibitors with improved efficacy and selectivity.

In conclusion, 3-Isobutoxy-4-(trifluoromethyl)phenylboronic acid (CAS No. 2096333-69-4) is a multifunctional compound with broad applications in pharmaceutical chemistry and materials science. Its unique structural features enable it to participate in diverse chemical transformations while offering enhanced electronic and steric properties. As research continues to uncover new applications for boronic acids, compounds like this are likely to play an increasingly important role in drug discovery and material innovation.